molecular formula C16H14Cl2N2O2 B064452 7-Benzyloxy-4-chloro-6-methoxy-quinazoline hydrochloride CAS No. 193001-44-4

7-Benzyloxy-4-chloro-6-methoxy-quinazoline hydrochloride

Cat. No. B064452
CAS RN: 193001-44-4
M. Wt: 337.2 g/mol
InChI Key: NSNFLSUFJFOYIJ-UHFFFAOYSA-N
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Description

7-Benzyloxy-4-chloro-6-methoxy-quinazoline is a chemical compound with the molecular formula C16H13ClN2O2 . It has a molecular weight of 300.74 . The compound is a solid at room temperature .


Synthesis Analysis

The synthesis of 7-Benzyloxy-4-chloro-6-methoxy-quinazoline involves several steps including substitution, nitration, reduction, cyclization, and chlorination . The starting material is methyl 4-hydroxy-3-methoxybenzoate . The total yield of the five steps is reported to be 29.2% .


Molecular Structure Analysis

The InChI code for 7-Benzyloxy-4-chloro-6-methoxy-quinazoline is 1S/C16H13ClN2O2/c1-20-14-7-12-13 (18-10-19-16 (12)17)8-15 (14)21-9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3 .


Physical And Chemical Properties Analysis

7-Benzyloxy-4-chloro-6-methoxy-quinazoline has a predicted boiling point of 452.1±40.0 °C and a predicted density of 1.303±0.06 g/cm3 . It is recommended to be stored under inert gas (nitrogen or Argon) at 2-8°C .

Safety and Hazards

The compound is classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H332, H335 . Precautionary statements include P261, P280, P305, P338, P351 .

properties

IUPAC Name

4-chloro-6-methoxy-7-phenylmethoxyquinazoline;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13ClN2O2.ClH/c1-20-14-7-12-13(18-10-19-16(12)17)8-15(14)21-9-11-5-3-2-4-6-11;/h2-8,10H,9H2,1H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NSNFLSUFJFOYIJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C2C(=C1)C(=NC=N2)Cl)OCC3=CC=CC=C3.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14Cl2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80621797
Record name 7-(Benzyloxy)-4-chloro-6-methoxyquinazoline--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80621797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

337.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

193001-44-4
Record name Quinazoline, 4-chloro-6-methoxy-7-(phenylmethoxy)-, hydrochloride (1:1)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=193001-44-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 7-(Benzyloxy)-4-chloro-6-methoxyquinazoline--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80621797
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture of 7-benzyloxy-6-methoxy-3,4-dihydroquinazolin-4-one (2.82 g, 0.01 mol), thionyl chloride (40 ml) and DMF (0.28 ml) was stirred and heated at reflux for 1 hour. The mixture was evaporated, the residue was taken up in toluene and evaporated to dryness to give 7-benzyloxy-4-chloro-6-methoxyquinazoline hydrochloride (3.45 g).
Quantity
2.82 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Name
Quantity
0.28 mL
Type
solvent
Reaction Step One

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